
Chemical structure and stereochemistry of (Z)-
alpha-Bisabolene

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest
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Cat. No.: B1231322 Get Quote

A Technical Guide to the Chemical Structure and Stereochemistry of (Z)-α-Bisabolene

For Researchers, Scientists, and Drug Development Professionals

Abstract
(Z)-α-Bisabolene is a naturally occurring sesquiterpene found in the essential oils of various

plants, including chamomile and ginger.[1] As a member of the bisabolene family, it is

distinguished by a specific stereochemical configuration that dictates its physical properties and

biological activity. This document provides a comprehensive technical overview of the chemical

structure, stereochemistry, physicochemical properties, and key experimental protocols related

to (Z)-α-bisabolene, intended for professionals in chemical research and drug development.

Chemical Structure and Nomenclature
(Z)-α-Bisabolene is a 15-carbon isoprenoid, classified as a monocyclic sesquiterpene.[1] Its

structure consists of a cyclohexene ring substituted at position 1 with a methyl group and at

position 4 with a 6-methylhepta-2,5-dien-2-yl side chain.

IUPAC Name: 1-methyl-4-[(2Z)-6-methylhepta-2,5-dien-2-yl]cyclohexene[1][2]

Molecular Formula: C₁₅H₂₄[1][2]

Molecular Weight: Approximately 204.35 g/mol [1][2]
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Synonyms: cis-α-Bisabolene, (Z)-α-Bisabilene[2]

CAS Number: 29837-07-8[2]

The core structure is fundamental to its chemical reactivity, particularly the two double bonds in

the side chain and one in the cyclohexene ring, which are susceptible to reactions like

hydrogenation and oxidation.[1]

Stereochemistry
The stereochemistry of α-bisabolene is critical to its identity and is defined by two primary

features: the geometric isomerism of a double bond in the side chain and a chiral center on the

cyclohexene ring.

Geometric Isomerism (E/Z): The "(Z)" designation in the name specifies the geometry of the

trisubstituted double bond within the heptadienyl side chain (C4=C5 in the side chain). In the

(Z)-isomer, the higher priority substituents on each carbon of the double bond are on the

same side of the bond axis. This is contrasted with the (E)-isomer, or trans-α-Bisabolene,

where they are on opposite sides.

Chirality (R/S): The carbon atom at position 4 of the cyclohexene ring, where the side chain

is attached, is a stereocenter. This gives rise to two enantiomers:

(4R,Z)-α-Bisabolene[3][4]

(4S,Z)-α-Bisabolene

The specific combination of these stereochemical features results in distinct molecules with

potentially different biological activities and physical properties. The IUPAC name for the (R)

enantiomer is (4R)-1-methyl-4-[(2Z)-6-methylhepta-2,5-dien-2-yl]cyclohexene.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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